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Compound of Interest

Compound Name: 6-Oxo Docetaxel

Cat. No.: B1147080 Get Quote

A Note on 6-Oxo Docetaxel: Initial research indicates that 6-Oxo Docetaxel is primarily

recognized as an impurity that can arise during the synthesis or storage of Docetaxel.[1]

Currently, there is a lack of publicly available in vitro studies specifically investigating the

biological activity, such as cytotoxicity or mechanism of action, of 6-Oxo Docetaxel. Therefore,

this guide will focus on the extensive in vitro research conducted on the parent compound,

Docetaxel, for which a wealth of data exists.

This guide is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the in vitro evaluation of Docetaxel.

Core Compound: Docetaxel
Docetaxel is a semi-synthetic taxane, a class of chemotherapy drugs that target microtubules.

[2] It is a potent anti-cancer agent used in the treatment of various solid tumors.[2][3]

Mechanism of Action
Docetaxel's primary mechanism of action involves the disruption of the microtubule network

within cells.[4] Microtubules are essential for cell division, and by stabilizing them, Docetaxel

prevents their dynamic assembly and disassembly. This leads to the arrest of the cell cycle in

the G2/M phase, ultimately inducing apoptosis (programmed cell death).[5]
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Signaling Pathways Involved in Docetaxel-Induced
Apoptosis
Docetaxel has been shown to induce apoptosis through various signaling pathways. One key

mechanism involves the phosphorylation of the anti-apoptotic protein Bcl-2, which inactivates

its protective function and promotes cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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